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Compound of Interest

Compound Name: 2,6-Naphthalenedisulfonyl! chloride

Cat. No.: B078971

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the crystal structure analysis of 2,6-naphthalenedisulfonyl
chloride. Following a comprehensive search of publicly available crystallographic databases,
including the Cambridge Structural Database (CSD) and the Crystallography Open Database
(COD), it has been determined that the crystal structure of 2,6-naphthalenedisulfonyl
chloride has not been reported.

Consequently, this document provides a detailed overview of a closely related compound, 2-
naphthalenesulfonyl chloride, for which crystallographic data is available. It also outlines the

general experimental protocols for single-crystal X-ray diffraction and a synthetic pathway for
2,6-naphthalenedisulfonyl chloride.

Part 1: Crystallographic Data of 2-
Naphthalenesulfonyl Chloride

While the crystal structure of 2,6-naphthalenedisulfonyl chloride is unavailable, the structure
of the monosulfonylated analogue, 2-naphthalenesulfonyl chloride, provides valuable insight
into the molecular geometry and packing of naphthalenesulfonyl chlorides. The crystallographic
data for 2-naphthalenesulfonyl chloride (COD ID: 3500029) is summarized below.[1]

Table 1: Crystal Data and Structure Refinement for 2-Naphthalenesulfonyl Chloride[1]
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Parameter Value
Empirical Formula C10H7CIO2S
Formula Weight 226.68

Temperature Not Reported
Wavelength Not Reported
Crystal System Triclinic
Space Group P-1

Unit Cell Dimensions

a (A) 5.0373

b (A) 8.7819

c (A 11.2288

a(°) 73.632

B () 85.635

y () 82.993
Volume (A3) 471.4

z 2

Calculated Density (Mg/m3) 1.598

Data Collection

Diffractometer

Not Reported

Radiation Source

Not Reported

Refinement

R-factor

0.0329

Part 2: Experimental Protocols
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The following sections detail the generalized experimental procedures for the synthesis of 2,6-
naphthalenedisulfonyl chloride and the subsequent determination of its crystal structure by
single-crystal X-ray diffraction.

Synthesis of 2,6-Naphthalenedisulfonyl Chloride

The synthesis of 2,6-naphthalenedisulfonyl chloride can be achieved from sodium 2,6-
naphthalenedisulfonate.[2] The reaction involves the conversion of the sulfonate groups to
sulfonyl chloride groups.

Reactants Products

T Process
Chlorinating Agent (e.g., PCI5, SOCI2) Byproducts

Reaction at 110°C
Sodium 2,6-naphthalenedisulfonate 2,6-Naphthalenedisulfonyl chloride

Click to download full resolution via product page

Synthesis of 2,6-Naphthalenedisulfonyl chloride.

Single-Crystal X-ray Diffraction Workflow

The determination of a crystal structure from a single crystal involves a series of steps, from
crystal selection to structure solution and refinement. A generalized workflow is presented
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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